2-(5-fluoro-1H-1,3-benzodiazol-2-yl)-6-methylphenol

• IUPAC Name: 2-(6-fluoro-1H-benzimidazol-2-yl)-6-methylphenol
• InChI: InChI=1S/C14H11FN2O/c1-8-3-2-4-10(13(8)18)14-16-11-6-5-9(15)7-12(11)17-14/h2-7,18H,1H3,(H,16,17)
• InChI Key: AEAMIVHCVFXMCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NC3=C(N2)C=C(C=C3)F)O
• Molecular Formula: C14H11FN2O
• Molecular Weight: 242.25 g/mol

Description

2-(5-Fluoro-1H-1,3-benzodiazol-2-yl)-6-methylphenol, commonly known as 5-Fluoro-2-methyl-1,3-benzodiazole (FMB), is a synthetic phenolic compound with a range of applications in scientific research. FMB is a versatile organic compound with a wide range of biochemical and physiological effects, making it a valuable tool for scientists and researchers.

Scientific Research Applications

Antitumor Properties

A significant application of fluorinated benzothiazole derivatives is in the field of antitumor activity. Specifically, compounds like 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole have been noted for their potent and selective inhibitory activity against various cancer cell lines, including breast, lung, and colon cancer. This compound and its derivatives have been studied for their ability to induce cytochrome P450 CYP1A1, playing a crucial role in their antitumor specificity. This process has been a focal point of pharmaceutical and preclinical development, demonstrating the potential of these compounds as novel cancer therapeutics (Hutchinson et al., 2001). Furthermore, amino acid prodrugs of similar benzothiazoles have shown promising results in preclinical evaluations, with manageable toxic side effects and potent effects against specific types of tumors (Bradshaw et al., 2002).

Fluorescent and Photo-Physical Properties

The study of the photo-physical properties of certain fluorinated benzothiazole derivatives has revealed interesting characteristics, such as excited-state intramolecular proton transfer pathways, single absorption, and dual emission characteristics. These properties are significant in the development of fluorescent materials and sensors. For instance, specific derivatives have been noted for their high thermal stability and unique absorption-emission properties, influenced by solvent polarity (Padalkar et al., 2011).

Antimicrobial and Antifungal Activity

Another prominent area of application for these compounds is in antimicrobial and antifungal activities. Various derivatives have been synthesized and shown to exhibit comparable or even superior activity against a range of bacterial and fungal strains, compared to standard medicinal compounds. This suggests the potential of these compounds in developing new classes of antimicrobial agents (Pejchal et al., 2015).